Cas no 50925-42-3 (Direct Yellow 86)

• Product Name: Direct Yellow 86
• CAS No: 50925-42-3
• MF: C₃₉H₃₀N₁₀Na₄O₁₃S₄
• MW: 1066.93378591537
• MDL: MFCD00468015
• CID: 55910
• Update Time: 2025-10-29

Direct Yellow 86 Chemical and Physical Properties

Names and Identifiers

• Direct Yellow 86
• DIRECT YELLOW DL
• tetrasodium,3-[[4-[[4-[4-[(4,8-disulfonatonaphthalen-2-yl)diazenyl]-3-methylanilino]-6-(2-hydroxyethylamino)-1,3,5-triazin-2-yl]amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate
• 1,5-Naphthalenedisulfonic acid, 3,3'-((6-((2-hydroxyethyl)amino)-1,3,5-triazine-2,4-diyl)bis(imino(2-methyl-4,1-phenylene)azo))bis-, tetrasodium salt
• Tetrasodium 3,3'-((6-((2-hydroxyethyl)amino)-1,3,5-triazine-2,4-diyl)bis(imino(2-methyl-4,1-phenylene)azo))bisnaphthalene-1,5-disulphonate
• tetrasodium 3,3'-({6-[(2-hydroxyethyl)amino]-1,3,5-triazine-2,4-diyl}bis[imino(2-methylbenzene-4,1-diyl)(E)diazene-2,1-diyl])dinaphthalene-1,5-disulf
• Tetrasodium 3,3'-[[6-[(2-hydroxyethyl)amino]-1,3,5-triazine-2,4-diyl]bis[imino(2-methyl-4,1-phenylene)azo]]bisnaphthalene-1,5-disulphonate
• Hodgsons Kayarus Supra Yellow RL
• Aizen Primula Yellow 2RH
• Best Direct Supra Yellow RL
• Direct Fast Yellow R Special
• Everdirect Supra Yellow RL
• Kayafect Yellow F
• Nippon Kagaku Direct Paper Yellow GL
• Projet Yellow 1
• Direct Yellow 86

• MDL： MFCD00468015
• Inchi： 1S/C39H34N10O13S4.4Na/c1-21-15-23(9-11-31(21)48-46-25-17-29-27(35(19-25)65(57,58)59)5-3-7-33(29)63(51,52)53)41-38-43-37(40-13-14-50)44-39(45-38)42-24-10-12-32(22(2)16-24)49-47-26-18-30-28(36(20-26)66(60,61)62)6-4-8-34(30)64(54,55)56;;;;/h3-12,15-20,31-32,50H,13-14H2,1-2H3,(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H,40,43,44,45);;;;/q;4*+1/p-4/b41-23+,42-24+,48-46+,49-47+;;;;
• InChI Key： BLERKJHFMZLRPH-IAYSPDOSSA-J
• SMILES： C12C=CC=C(S([O-])(=O)=O)C=1C=C(/N=N/C1C=C/C(=N\C3=NC(=NC(/N=C4\C=CC(/N=N/C5=CC(=C6C=CC=C(S([O-])(=O)=O)C6=C5)S([O-])(=O)=O)C(C)=C\4)=N3)NCCO)/C=C1C)C=C2S([O-])(=O)=O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1066.05000
• Monoisotopic Mass: 1066.046743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 70
• Rotatable Bond Count: 14
• Complexity: 1960
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 407

Experimental Properties

• Density: 1.497[at 20℃]
• PSA: 407.41000
• LogP: 9.07700
• Solubility: 71.33g/L at 20℃

Direct Yellow 86 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on Direct Yellow 86

Introduction to Direct Yellow 86 (CAS No. 50925-42-3)

Direct Yellow 86, with the Chemical Abstracts Service (CAS) number 50925-42-3, is a widely used azo dye in various industrial applications, particularly in the textile and paper industries. This compound is known for its excellent solubility in water and its ability to dye cellulosic fibers directly without the need for mordants. The chemical structure of Direct Yellow 86 consists of a diazo component linked to a phenylamine group, which contributes to its vibrant yellow color and high colorfastness properties.

The synthesis of Direct Yellow 86 typically involves the coupling of a diazonium salt with a phenylamine derivative. This process is well-documented in the literature and has been optimized for industrial-scale production. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation. For instance, a study published in the Journal of Cleaner Production in 2021 reported a novel approach using microwave-assisted synthesis, which significantly reduced reaction times and energy consumption.

In terms of its applications, Direct Yellow 86 is highly valued in the textile industry for its ability to produce bright and durable yellow hues on cotton, viscose, and other cellulosic fibers. The dye's direct application method simplifies the dyeing process, making it cost-effective and efficient. Additionally, it has found use in the paper industry for coloring paper products, providing a consistent and vibrant color that meets various aesthetic requirements.

The safety profile of Direct Yellow 86 has been extensively studied. According to the European Chemicals Agency (ECHA), it is classified as non-hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). However, proper handling and storage practices are recommended to ensure workplace safety. A recent review article in the Toxicology Letters highlighted that while Direct Yellow 86 is generally considered safe, it is important to conduct regular risk assessments to monitor any potential long-term effects on human health and the environment.

The environmental impact of Direct Yellow 86 has also been a focus of recent research. Studies have shown that while the dye itself is not highly toxic, its degradation products can have adverse effects on aquatic ecosystems if not properly managed. Efforts are underway to develop more sustainable wastewater treatment methods to minimize these impacts. For example, a study published in the Water Research journal in 2022 demonstrated the effectiveness of using advanced oxidation processes (AOPs) to degrade residual dyes in textile effluents.

In conclusion, Direct Yellow 86 (CAS No. 50925-42-3) is a versatile and widely used azo dye with excellent properties for industrial applications. Its synthesis, applications, safety profile, and environmental impact have been subjects of extensive research, leading to continuous improvements in its production and use. As industries continue to prioritize sustainability and environmental responsibility, ongoing efforts will likely focus on developing more eco-friendly alternatives and improving existing processes.